Cas no 1339476-49-1 (4-(oxolan-3-yloxy)phenylmethanol)

• Product Name: 4-(oxolan-3-yloxy)phenylmethanol
• CAS No: 1339476-49-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD18365843
• CID: 4589434
• PubChem ID: 58115927
• Update Time: 2025-07-19

4-(oxolan-3-yloxy)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• [4-(oxolan-3-yloxy)phenyl]methanol
• 4-(oxolan-3-yloxy)phenylmethanol

• MDL： MFCD18365843
• Inchi： 1S/C11H14O3/c12-7-9-1-3-10(4-2-9)14-11-5-6-13-8-11/h1-4,11-12H,5-8H2
• InChI Key： QEEBBAQNFZWTCA-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C=CC(CO)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• XLogP3: 1.1
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(oxolan-3-yloxy)phenylmethanol

Introduction to 4-(Oxolan-3-yloxy)phenylmethanol (CAS No. 1339476-49-1)

4-(Oxolan-3-yloxy)phenylmethanol, also known by its CAS number 1339476-49-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a phenylmethanol moiety and an oxolane ring. The combination of these structural elements endows the compound with a range of potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 4-(Oxolan-3-yloxy)phenylmethanol is C₁₂H₁₆O₂. Its molecular weight is 192.25 g/mol, and it exists as a white crystalline solid at room temperature. The compound's solubility in water is limited, but it is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These physical properties make it suitable for use in various experimental settings, including in vitro and in vivo studies.

In recent years, the interest in 4-(Oxolan-3-yloxy)phenylmethanol has been driven by its potential therapeutic applications. Research has shown that this compound exhibits anti-inflammatory and anti-cancer properties, which have been attributed to its ability to modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, studies have demonstrated that 4-(Oxolan-3-yloxy)phenylmethanol can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses.

Beyond its anti-inflammatory effects, 4-(Oxolan-3-yloxy)phenylmethanol has also shown promise as an anti-cancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of mitochondrial membrane potential and the activation of caspase-dependent apoptotic pathways. These findings suggest that 4-(Oxolan-3-yloxy)phenylmethanol could be a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 4-(Oxolan-3-yloxy)phenylmethanol have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Oral administration results in rapid absorption, with peak plasma concentrations typically observed within 1-2 hours. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, and its metabolites are excreted through both renal and biliary routes. These pharmacokinetic characteristics make it a promising candidate for further clinical evaluation.

In addition to its therapeutic potential, 4-(Oxolan-3-yloxy)phenylmethanol has been explored for its use as a chemical intermediate in the synthesis of more complex molecules. Its reactivity and functional group versatility allow it to serve as a building block for the preparation of various derivatives with enhanced biological activities. For example, researchers have synthesized analogs of 4-(Oxolan-3-yloxy)phenylmethanol by introducing additional functional groups or modifying the existing ones to optimize their pharmacological properties.

The safety profile of 4-(Oxolan-3-yloxy)phenylmethanol has been evaluated through extensive toxicity studies. In vitro assays have shown that it exhibits low cytotoxicity towards normal cells at therapeutic concentrations. In vivo studies using animal models have also demonstrated that it is well-tolerated at doses effective for producing therapeutic effects. These findings suggest that 4-(Oxolan-3-yloxy)phenylmethanol has a favorable safety margin, which is crucial for its potential use in clinical settings.

To further advance the development of 4-(Oxolan-3-yloxy)phenylmethanol, ongoing research is focused on optimizing its formulation and delivery methods. For instance, efforts are being made to develop sustained-release formulations that can provide prolonged therapeutic effects while minimizing side effects. Additionally, researchers are exploring the use of nanotechnology-based delivery systems to enhance the bioavailability and target specificity of the compound.

In conclusion, 4-(Oxolan-3-yloxy)phenylmethanol (CAS No. 1339476-49-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers it with valuable biological activities, including anti-inflammatory and anti-cancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential, making it an exciting area of study for scientists and clinicians alike.